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Compound of Interest
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Cat. No.: B1675550

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical composition,
properties, and mechanisms of action of the herbicide known as Chandor. Chandor is not a
single chemical entity but a formulation of two active ingredients: Linuron and Trifluralin. This
document details the individual chemical structures, physicochemical properties, and
toxicological profiles of both Linuron and Trifluralin. Furthermore, it elucidates their primary
mechanisms of action, including the inhibition of photosynthesis by Linuron and the disruption
of microtubule formation by Trifluralin. This guide also presents detailed experimental protocols
for the synthesis and analysis of these compounds, alongside visual representations of their
signaling pathways and experimental workflows to support research and development efforts.

Introduction

Chandor is a commercial herbicide formulation containing a mixture of Linuron and Trifluralin,
with the CAS number 8070-92-6. The IUPAC name for this 1:1 mixture is 3-(3,4-
dichlorophenyl)-1-methoxy-1-methylurea compound with 2,6-dinitro-N,N-dipropyl-4-
(trifluoromethyl)aniline. This combination provides a broad spectrum of herbicidal activity by
targeting two distinct and vital processes in plant cells. Understanding the individual
components is crucial for assessing its efficacy, toxicological impact, and potential applications
in research and development.
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Chemical Structure and Properties

The herbicidal activity of Chandor is derived from the synergistic or complementary actions of
its two primary components: Linuron and Trifluralin.

Linuron

Linuron is a substituted urea herbicide that acts as a systemic and selective inhibitor of
photosynthesis.

Chemical Structure:
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Physicochemical Properties of Linuron
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Property Value Reference(s)

3-(3,4-dichlorophenyl)-1-
IUPAC Name [1]
methoxy-1-methylurea

CAS Number 330-55-2 [1]
Molecular Formula CoH10CI2N202 [1]
Molecular Weight 249.09 g/mol [1]
Appearance Colorless crystalline solid [1]
Melting Point 93-95 °C [2]
Water Solubility 81 mg/L at 25 °C [3]
Vapor Pressure 2mPaat 24 °C [3]
Log P (Octanol-Water Partition

o 3.00 [3]
Coefficient)
Soil Adsorption Coefficient

400 [3]
(Koc)
Trifluralin

Trifluralin is a dinitroaniline herbicide used as a pre-emergence herbicide to control many
annual grasses and broadleaf weeds.

Chemical Structure:
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Physicochemical Properties of Trifluralin

Property Value Reference(s)
IUPAC Name 2,§-dinitro-N,N-dip.rf)pyl-4- )
(trifluoromethyl)aniline
CAS Number 1582-09-8 [4]
Molecular Formula C13H16F3N304 [4]
Molecular Weight 335.28 g/mol [4]
Appearance Yellow-orange crystalline solid [4]
Melting Point 46-47 °C [5]

Water Solubility

<1 mg/L at 27 °C

[6]

Vapor Pressure

13.7 mPa at 25 °C

[6]

Log P (Octanol-Water Partition

Coefficient)

5.07

[6]

Soil Adsorption Coefficient
(Koc)

8000

[6]
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Mechanisms of Action

The two active ingredients of Chandor, Linuron and Trifluralin, have distinct mechanisms of
action that contribute to its herbicidal efficacy.

Linuron: Inhibition of Photosystem Il and Androgen
Receptor Antagonism

Linuron's primary mode of action in plants is the inhibition of photosynthesis.[2] It blocks the
electron transport chain in Photosystem Il (PSIlI) by binding to the D1 protein, thereby
preventing the conversion of light energy into chemical energy.[6] This leads to a cascade of
events resulting in oxidative stress and ultimately cell death.

In addition to its herbicidal activity, Linuron has been identified as an endocrine disruptor in
animals. It acts as an antagonist of the androgen receptor (AR), competitively inhibiting the
binding of androgens.[7][8] This antiandrogenic activity can lead to reproductive and
developmental toxicities.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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